![molecular formula C10H10N2O2 B182729 6,7-Dimethylquinoxaline-2,3-diol CAS No. 2474-50-2](/img/structure/B182729.png)
6,7-Dimethylquinoxaline-2,3-diol
Overview
Description
“6,7-Dimethylquinoxaline-2,3-diol” is a chemical compound with the molecular formula C10H10N2O2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of quinoxalines has been extensively studied for the last two decades . A synthetic route to prepare quinoxaline and its derivatives involves the quinoxaline base with ®-2,2-dimethyl-1,3-dioxolan-4-ylmethyl-p-toluenesulfonate in the presence of NaH/DMF, which on further acid hydrolysis yields 1-(2,3-dihydroxy propyl)-6,7-dimethyl-quinoxaline-2-one .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula C10H10N2O2 . The average mass of the molecule is 190.199 Da .
Scientific Research Applications
Chromatographic Assays and Methylglyoxal Analysis : 6,7-Dimethylquinoxaline-2,3-diol derivatives are used in liquid chromatographic fluorimetric assays for analyzing methylglyoxal in chemical and biological systems (McLellan & Thornalley, 1992).
Bacterial Degradation of Riboflavin : Studies on Pseudomonas RF demonstrate that this compound, a degradation product of riboflavin, is assimilated via multiple pathways influenced by growth conditions, contributing to the understanding of bacterial metabolism and degradation processes (Barz & Stadtman, 2004).
Antimicrobial Research : Novel quinoxaline carboxylic acid derivatives, including those related to this compound, have been synthesized and tested for their antimicrobial properties, showing potential in the development of new antimicrobial agents (El-Gaby et al., 2002).
Antifungal Activity : Derivatives of this compound have shown promise in antifungal applications, as evidenced by studies testing their efficacy against various pathogenic fungi (Alfadil et al., 2021).
Organic Chemistry and Metalation : The compound's derivatives have been used in organic chemistry for creating mono- or dicarbanions, which are further condensed with electrophiles to produce various substituted quinoxalines, showcasing its utility in synthetic chemistry (Kaiser & Petty, 1976).
Mass Spectrometry and Biological Activity Modeling : The biological activity of this compound derivatives has been studied using mass spectrometry and density functional theory, highlighting its relevance in medicinal chemistry and food industry (Tayupov et al., 2021).
Structural Studies and Hydrogen Bonding : Solid-state NMR and X-ray diffraction studies of substituted quinoxalines, including this compound derivatives, have been conducted to understand the effects of hydrogen bonding on their structure (Woźniak et al., 1993).
Organic Solar Cells : Quinoxaline-functionalized C60 derivatives, related to this compound, have been synthesized and used in studies of bulk heterojunction organic solar cells, demonstrating the compound's potential in renewable energy applications (Chen et al., 2014).
Future Directions
Mechanism of Action
Target of Action
6,7-Dimethylquinoxaline-2,3-diol is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . Quinoxaline derivatives have been found to interact with various targets, receptors, or microorganisms . .
Mode of Action
It’s known that quinoxaline derivatives can interact with their targets in various ways, depending on the specific derivative and target .
Biochemical Pathways
Studies on the degradation of this compound by Pseudomonas RF have shown that this degradation product of riboflavin is assimilated by at least two different pathways . One pathway leads to the previously identified 3,4-dimethyl-6-carboxy-α-pyrone, and the other leads to intermediates which in turn are metabolized to various cell constituents .
Result of Action
It’s known that the degradation product of riboflavin is assimilated into various cell constituents .
properties
IUPAC Name |
6,7-dimethyl-1,4-dihydroquinoxaline-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-5-3-7-8(4-6(5)2)12-10(14)9(13)11-7/h3-4H,1-2H3,(H,11,13)(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVPYGLZESQRKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)NC(=O)C(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20289673 | |
Record name | 6,7-dimethylquinoxaline-2,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20289673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2474-50-2 | |
Record name | 2474-50-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62694 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6,7-dimethylquinoxaline-2,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20289673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,7-Dimethyl-2,3-quinoxalinediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the origin of 6,7-Dimethylquinoxaline-2,3-diol?
A: this compound is a product of bacterial riboflavin (Vitamin B2) degradation. Research has shown that it can be derived from the oxidative cleavage of 1-Ribityl-2,3-diketo-1,2,3, 4-tetrahydro-6,7-dimethylquinoxaline. [, ] This process demonstrates a metabolic pathway utilized by certain bacteria to break down riboflavin.
Q2: Can you elaborate on the process by which this compound is formed from riboflavin?
A: The formation of this compound from riboflavin involves a multi-step bacterial degradation pathway. While the exact mechanism is complex, research suggests that 1-Ribityl-2,3-diketo-1,2,3, 4-tetrahydro-6,7-dimethylquinoxaline, an intermediate compound in riboflavin degradation, undergoes oxidative cleavage. [] This cleavage results in the formation of this compound and ribose. Further studies focusing on the specific enzymes and intermediates involved in this pathway would provide a more detailed understanding.
Q3: What are the potential implications of understanding the bacterial degradation of riboflavin to this compound?
A3: Research on this bacterial metabolic pathway offers several potential benefits:
- Masuji, Akira, et al. “リボフラビンの細菌による分解産物(IV)1-Ribityl-2,3-diketo-1,2,3,4-tetrahydro-6,7-dimethylquinoxaline(I)よりthis compound(II)およびRiboseへの酸化的分解.” Yakugaku zasshi: Journal of the Pharmaceutical Society of Japan 86.11 (1966): 1042-1046.
- Masaji, Akira, et al. “BACTERIAL DEGRADATION PRODUCTS OF RIBOFLAVIN. IV. OXIDATIVE CLEAVAGE OF 1-RIBITYL-2,3-DIKETO-1,2,3, 4-TETRAHYDRO-6,7-DIMETHYLQUINOXALINE TO this compound AND RIBOSE.” Journal of the Pharmaceutical Society of Japan 86.11 (1966): 1042-1046.
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